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Compound of Interest

Compound Name: (1-Isocyanoethyl)cyclopropane

Cat. No.: B12046132

Get Quote

Executive Summary
In the landscape of modern drug discovery and diversity-oriented synthesis, isocyanides

(isonitriles) serve as indispensable bifunctional building blocks. Among these, (1-
Isocyanoethyl)cyclopropane has emerged as a highly specialized reagent. By coupling the

unique alpha-acidity and carbenoid reactivity of the isocyano group with the severe

conformational constraints of a cyclopropyl ring, this compound enables the synthesis of highly

rigidified peptidomimetics.

This technical guide provides an authoritative breakdown of the physicochemical properties,

structural causality, validated synthetic protocols, and mechanistic applications of (1-
Isocyanoethyl)cyclopropane, designed specifically for application scientists and synthetic

chemists.

Chemical Identity & Physicochemical Profiling
Accurate molecular profiling is the first step in assay development and synthetic planning. The

following table summarizes the core quantitative and structural data for (1-
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Isocyanoethyl)cyclopropane.

Property Value

IUPAC Name (1-Isocyanoethyl)cyclopropane

CAS Number 1107064-08-3

Molecular Formula C₆H₉N

Molecular Weight 95.14 g/mol

MDL Number MFCD05222945

SMILES String CC([N+]#[C-])C1CC1

InChI Key IKVCNNRLPOMRMF-UHFFFAOYSA-N

Physical Form Combustible Solid

Structural Causality: The Role of the Cyclopropyl
Motif
The incorporation of a cyclopropyl group adjacent to the isocyano-bearing chiral center is a

deliberate, highly rationalized design choice in medicinal chemistry. As a Senior Application

Scientist, it is crucial to understand why this specific moiety is utilized over simple aliphatic

chains (e.g., propyl or isopropyl groups):

Conformational Restriction (The "Locking" Effect): The rigid cyclopropane ring severely

restricts the rotational degrees of freedom around the

bond. When this building block is incorporated into a peptide backbone via multicomponent
reactions, the steric bulk forces the resulting amide into specific folded conformations (such
as

-turns). This pre-organization reduces the entropic cost of receptor binding, often leading to
higher target affinity.

Metabolic Stability: Linear and branched alkyl chains are highly susceptible to Cytochrome

P450-mediated aliphatic hydroxylation. The cyclopropyl ring, due to its increased
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-character in the C-C bonds, is significantly more resistant to oxidative degradation, thereby
improving the pharmacokinetic half-life of the resulting drug candidate.

Self-Validating Synthetic Protocol
The synthesis of aliphatic isocyanides typically proceeds via the formylation of a primary amine

followed by targeted dehydration[1]. While traditional methods rely heavily on phosgene

derivatives, modern protocols prioritize safety and sustainability. Recent comparative studies

indicate that while Phosphorus Oxychloride (

) remains the industrial standard[1], reagents like p-Toluenesulfonyl chloride (p-TsCl) offer lower
E-factors for non-sterically demanding substrates[2].

Below is a robust, self-validating protocol utilizing the highly reliable

/ Triethylamine (

) system.

Step 1: Formylation of 1-Cyclopropylethylamine
Causality: Before the terminal isocyano group can be installed, the primary amine must be

converted into a formamide. Ethyl formate is selected over formic acid/acetic anhydride

mixtures to prevent the formation of mixed anhydrides and simplify downstream purification.

Procedure:

Dissolve 1-cyclopropylethylamine (1.0 eq) in an excess of anhydrous ethyl formate (acting

as both reagent and solvent).

Reflux the mixture at 60 °C for 12 hours under an inert argon atmosphere.

Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a

Ninhydrin stain. The complete disappearance of the primary amine (which stains intensely

purple) confirms quantitative conversion.

Concentrate in vacuo to yield the intermediate, N-(1-cyclopropylethyl)formamide.

Step 2: Dehydration to (1-Isocyanoethyl)cyclopropane
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Causality: Dehydration requires a potent electrophile.

is used in conjunction with

. The triethylamine acts as a base to drive the elimination and immediately neutralizes the
generated

, preventing the acid-catalyzed hydrolysis or runaway exothermic polymerization of the
sensitive isocyanide[1].

Procedure:

Dissolve the crude N-(1-cyclopropylethyl)formamide in anhydrous dichloromethane

(DCM).

Add

(3.0 eq) and cool the system strictly to 0 °C using an ice bath. Critical: Temperature control
is vital to prevent degradation.

Add

(1.2 eq) dropwise over 30 minutes. Stir for 1 hour at 0 °C.

Self-Validation Check (FT-IR Spectroscopy): Quench a 0.1 mL aliquot in saturated

and extract with DCM. Analyze the organic layer via FT-IR. The complete disappearance
of the formamide carbonyl stretch (

) and the emergence of a sharp, intense isocyanide stretching band at

provides absolute, self-contained validation of the reaction's success.

Quench the main reaction with saturated aqueous

, extract with DCM, dry over anhydrous

, and concentrate carefully at ambient temperature (the product exhibits volatility).
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1-Cyclopropylethylamine Formylation
(Ethyl formate, reflux) N-(1-Cyclopropylethyl)formamide Dehydration

(POCl3 / Et3N, 0 °C) (1-Isocyanoethyl)cyclopropane

Click to download full resolution via product page

Caption: Step-by-step synthetic workflow from primary amine to (1-
Isocyanoethyl)cyclopropane.

Mechanistic Application: Isocyanide-Based
Multicomponent Reactions (IMCRs)
The primary utility of (1-Isocyanoethyl)cyclopropane lies in Isocyanide-Based

Multicomponent Reactions (IMCRs), most notably the Ugi Four-Component Reaction (Ugi-

4CR)[3]. The Ugi reaction allows for the one-pot assembly of complex

-acylamino amides (peptidomimetics) from an aldehyde, a primary amine, a carboxylic acid,
and our target isocyanide[4].

Mechanistic Breakdown (Causality of the Ugi-4CR)
Imine Formation: The aldehyde and primary amine condense to form a Schiff base (imine).

Electrophilic Activation: The carboxylic acid protonates the imine, generating a highly

electrophilic iminium ion.

-Addition: The carbenoid carbon of (1-Isocyanoethyl)cyclopropane attacks the iminium ion.
This forms a high-energy nitrilium ion intermediate.

Carboxylate Trapping & Mumm Rearrangement: The carboxylate anion attacks the nitrilium

ion to form an

-adduct. Because this mixed anhydride-like intermediate is unstable, it rapidly undergoes an
irreversible intramolecular acyl transfer known as the Mumm Rearrangement. This
irreversible step is the thermodynamic driving force of the entire reaction, pulling the
equilibrium forward to yield a stable peptidomimetic[4].
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Caption: Mechanism of the Ugi-4CR incorporating (1-Isocyanoethyl)cyclopropane.

Conclusion
(1-Isocyanoethyl)cyclopropane is far more than a simple reagent; it is a structural tool for

imparting conformational rigidity and metabolic stability into peptidomimetic libraries. By

mastering its synthesis—validated through rigorous FT-IR checkpoints—and understanding its
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mechanistic role in Ugi and Passerini multicomponent reactions, drug development

professionals can rapidly access highly functionalized, sterically constrained chemical space.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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